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Compound of Interest

Compound Name: TPU-0037A

Cat. No.: B10788993

Technical Guide: TPU-0037A

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and biological properties of
TPU-0037A, a novel antibiotic. The information is curated for professionals in drug
development and research, presenting key data in a structured and accessible format.

Chemical and Physical Properties

TPU-0037A is a complex macrolide antibiotic. Its fundamental chemical and physical
characteristics are summarized below.

Property Value Reference
CAS Number 485815-59-6 [1][2]
Molecular Formula CasH72N4O10 [1]
Molecular Weight 841.1 g/mol [1][3]

Biological Activity: Antibacterial Spectrum

TPU-0037A has demonstrated potent activity against a range of Gram-positive bacteria,
including clinically significant methicillin-resistant Staphylococcus aureus (MRSA).[4] Itis a
congener of lydicamycin.[1][4] Notably, it shows limited to no activity against Gram-negative
bacteria.[1][4] The antibacterial efficacy is quantified by the Minimum Inhibitory Concentration
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(MIC), which represents the lowest concentration of the antibiotic that prevents visible growth of
a microorganism.

Organism Strain MIC (pg/mL)
Staphylococcus aureus (including MRSA) 1.56-12.5
Bacillus subtilis 1.56-12.5

Micrococcus luteus 1.56-125

Escherichia coli >50

Proteus mirabilis >50

Proteus vulgaris >50

Pseudomonas aeruginosa >50

Data sourced from product information citing Furumai, T., et al. (2002).[4][5]

Experimental Protocols

The following section outlines the generalized methodology for determining the Minimum
Inhibitory Concentration (MIC) of TPU-0037A, a standard procedure for assessing the potency
of an antibiotic.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of TPU-0037A against various bacterial strains is determined using a broth
microdilution method.[6][7]

a) Preparation of Reagents and Media:

e TPU-0037A Stock Solution: A stock solution of TPU-0037A is prepared by dissolving it in a
suitable organic solvent, such as dimethyl sulfoxide (DMSO), to a known concentration.

o Bacterial Culture: The test organisms are cultured in an appropriate broth medium (e.qg.,
Mueller-Hinton Broth) to achieve a logarithmic growth phase. The turbidity of the bacterial
suspension is adjusted to a 0.5 McFarland standard.[7]
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o Microtiter Plates: Sterile 96-well microtiter plates are used for the assay.
b) Assay Procedure:

 Serial Dilution: The TPU-0037A stock solution is serially diluted in the broth medium across
the wells of the microtiter plate to obtain a range of decreasing concentrations.

 Inoculation: Each well is inoculated with the standardized bacterial suspension.

o Controls: Positive (broth with bacteria, no antibiotic) and negative (broth only) controls are
included on each plate.

 Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24
hours).

o Data Analysis: The MIC is determined as the lowest concentration of TPU-0037A at which no
visible bacterial growth is observed.[6]

Visualizations
Experimental Workflow for MIC Determination

The following diagram illustrates the key steps in the experimental workflow for determining the
Minimum Inhibitory Concentration (MIC) of TPU-0037A.
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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